4-(dimethylamino)-N-(2-(dimethylamino)ethyl)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: 4-(dimethylamino)-N-[2-(dimethylamino)ethyl]-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C22H28N4OS.ClH/c1-15-13-16(2)20-19(14-15)23-22(28-20)26(12-11-24(3)4)21(27)17-7-9-18(10-8-17)25(5)6;/h7-10,13-14H,11-12H2,1-6H3;1H
• InChI Key: NIZUOWSZUACHJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)N(CCN(C)C)C(=O)C3=CC=C(C=C3)N(C)C)C.Cl
• Molecular Formula: C22H29ClN4OS
• Molecular Weight: 433.0 g/mol

Description

The compound is a benzamide derivative, which suggests it might have applications in medicinal chemistry. Benzamides are a class of compounds that have been studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, suggests it contains a benzamide moiety, two dimethylamino groups, and a benzothiazole group. These functional groups could confer specific chemical properties to the compound, such as potential reactivity or biological activity.

Chemical Reactions Analysis

As a benzamide derivative, this compound might undergo reactions typical of amides, such as hydrolysis. The presence of the dimethylamino groups could also make it a potential nucleophile.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. As a benzamide derivative, this compound is likely to be solid at room temperature. Its solubility would depend on the specific substituents present in the molecule.

Scientific Research Applications

Synthesis and Activity of Benzamide Derivatives

Compounds derived from thiazole and thiazoline, related to the chemical structure , have been synthesized and analyzed for their potential anti-inflammatory properties. These derivatives have shown significant activity in this area, indicating their potential for further research in medicinal chemistry and therapeutic applications (Lynch et al., 2006).

Corrosion Inhibition Studies

Benzothiazole derivatives have been evaluated for their effectiveness as corrosion inhibitors for carbon steel in acidic environments. These studies highlight the compound's potential in industrial applications, particularly in protecting metals from corrosion, which is essential for extending the lifespan of metal structures and components (Hu et al., 2016).

Novel Synthesis Techniques

Research into cyclocondensation reactions involving thiazolium salts presents innovative methods for preparing structurally diverse molecules. This work contributes to the field of synthetic organic chemistry, providing new pathways for generating compounds with potential applications in various scientific domains (Berrée et al., 1993).

Anticonvulsant and Antimicrobial Agents

The synthesis of thiazolidin-4-ones and their evaluation as anticonvulsants and antimicrobial agents illustrate the broad spectrum of biological activities exhibited by benzamide derivatives. Such studies pave the way for developing new therapeutic agents against a range of disorders and infections (Senthilraja & Alagarsamy, 2012).

Anticancer Evaluation

Research into carboxamide derivatives of benzo[b][1,6]naphthyridines demonstrates the compound's potential cytotoxic activity against various cancer cell lines. This highlights the importance of such compounds in the development of new anticancer drugs, providing a foundation for further investigation into their therapeutic potential (Deady et al., 2003).

Future Directions

The study of benzamide derivatives is a vibrant field in medicinal chemistry, with many potential applications in drug discovery. Future research could focus on exploring the biological activity of this compound and related derivatives.